Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0013770 4-Nitrophenyl 2-Acetamido-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-2-deoxy-α-D-galactopyranoside 125455-64-3 C₂₂H₃₁N₃O₁₃
VC0013753 3-Morpholino Sydnonimine Hydrochloride 16142-27-1 C6H11N4O2 • Cl
VC0013741 2H-1-Benzopyran-2-one, 7-(beta-D-glucopyranosyloxy)-4-methyl- 18997-57-4 C16H18O8
VC0013772 N-[(2R,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(2-nitrophenoxy)oxan-3-yl]acetamide 23646-67-5 C14H18N2O8
VC0013773 p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 23646-68-6 C14H18N2O8
VC0013757 β-Naphthyl α-D-Glucopyranoside 25320-79-0 C16H18O6
VC0013729 Methyl(triphenylphosphoranylidene)acetate 2605-67-6 C21H19O2P
VC0013759 (1-Naphthyl)methyl Methacrylate 28171-92-8 C15H14O2
VC0013764 (2’S)-Nicotine 1-Oxide 2820-55-5 C10H14N2O
VC0013768 7-Nitroindazole 2942-42-9 C7H5N3O2
VC0013735 7-((2-Acetamido-2-deoxy-beta-D-galactopyranosyl)oxy)-4-methyl-2H-1-benzopyran-2-one 36476-29-6 C₁₈H₂₁NO₈
VC0013738 2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl- 37067-30-4 C18H21NO8
VC0013727 (1S,6R,10R,12E,14S,15S,17S,18S,19S)-19-Benzyl-6,15-dihydroxy-10,17-dimethyl-16-methylidene-2-oxa-20-azatricyclo[12.7.0.01,18]henicos-12-ene-3,21-dione 39156-67-7 C29H39NO5
VC0013755 Myristoylcholine Chloride 4277-89-8 C19H40ClNO2
VC0013763 3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine 51095-86-4 C10H14N2O
VC0013747 N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R,6S)-5-Acetamido-6-[(2R,3S,4R,5R,6S)-5-acetamido-4-hydroxy-2-(hydroxymethyl)-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide 53643-13-3 C34H47N3O18
VC0013774 4-Nitrophenyl 2-(Acetamido)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranoside 59837-14-8 C20H28N2O13
VC0013740 4-Methylumbelliferyl Decanoate 66185-70-4 C20H26O4
VC0013751 Monobromobimane 71418-44-5 C10H11BrN2O2
VC0013756 Naphthalene-2,3-dicarboxaldehyde 7149-49-7 C12H8O2
VC0013758 (1-Naphthyl)ethyl Methacrylate 72642-30-9 C16H16O2
VC0013737 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 80265-04-9 C18H21NO8
VC0013749 2-Pyrimidinamine, 1,6-dihydro-6-imino-4-(1-piperidinyl)-1-(sulfooxy)- 83701-22-8 C₉H₁₅N₅O₄S
VC0013769 4-Nitrophenylacetylene 937-31-5 C8H5NO2
VC0013744 4-Methylumbelliferyl Phosphocholine 97055-84-0 C15H20NO6P